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Compound of Interest

Oxirane, 2-methyl-3-(1-
Compound Name:
methylethyl)-

Cat. No.: B075206

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available physical property data for 2-methyl-3-
isopropyloxirane and its close structural analogs, cis- and trans-2-methyl-3-propyloxirane. Due
to the limited availability of experimental data for 2-methyl-3-isopropyloxirane, this guide

leverages data from these analogs to provide insights into its expected physical characteristics.

Core Physical Properties

The physical properties of oxiranes are crucial for understanding their behavior in various
chemical and biological systems. These properties influence reactivity, solubility, and
bioavailability. Below is a compilation of available data for cis- and trans-2-methyl-3-
propyloxirane, which serve as valuable reference points for estimating the properties of 2-
methyl-3-isopropyloxirane.

Data Presentation: Physical Properties of 2-Methyl-3-
propyloxirane Isomers
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cis-2-Methyl-3- trans-2-Methyl-3-
Property . . Data Type

propyloxirane propyloxirane
Molecular Formula CeH120[1][2][3] CeH120[4][5]

i Computed/Experiment
Molecular Weight 100.16 g/mol [1][6][7] 100.1589 g/mol [4][5] |
a
N , 108.4°C at 760 _ ,

Boiling Point Not available Experimental

mmHg[1]
Density 0.846 g/cm?3[1] Not available Experimental
Refractive Index 1.412[1] Not available Experimental
Flash Point 11.5°C[1] Not available Experimental
Vapor Pressure 30.4 mmHg at 25°C[1]  Not available Experimental

Experimental Protocols

Standard methodologies are employed to determine the key physical properties of organic
compounds like oxiranes. While specific experimental details for 2-methyl-3-isopropyloxirane
are not available, the following outlines the general protocols for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is simple distillation.

o Apparatus Setup: A distillation flask is filled with the sample, boiling chips are added to
ensure smooth boiling, and a thermometer is placed such that its bulb is just below the side
arm of the flask. The flask is connected to a condenser, which is in turn connected to a
receiving flask.

¢ Heating: The distillation flask is gently heated.

o Data Collection: The temperature is recorded when the liquid is boiling and a stable
temperature is observed on the thermometer as the vapor condenses and is collected in the
receiving flask. This stable temperature is the boiling point.
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Determination of Density

Density, the mass per unit volume, is a fundamental physical property. It is typically determined
using a pycnometer.

o Measurement of Empty Pycnometer Mass: A clean and dry pycnometer of a known volume
is weighed.

o Measurement of Pycnometer with Sample Mass: The pycnometer is filled with the sample
liquid, ensuring no air bubbles are present, and weighed again.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a characteristic property of a substance and is measured
using a refractometer.

» Calibration: The refractometer is calibrated using a standard sample with a known refractive
index, often distilled water.

o Sample Application: A few drops of the sample are placed on the prism of the refractometer.

o Measurement: The user looks through the eyepiece and adjusts the instrument until the
dividing line between the light and dark fields is sharp and centered on the crosshairs. The
refractive index is then read from the scale. Temperature control is crucial as the refractive
index is temperature-dependent.

Synthesis Workflow: Alkene Epoxidation

2,3-disubstituted oxiranes such as 2-methyl-3-isopropyloxirane are commonly synthesized
through the epoxidation of the corresponding alkene. This reaction involves the addition of an
oxygen atom across the double bond of the alkene. A common and effective method utilizes a
peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).
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General Synthesis of 2,3-Disubstituted Oxiranes

Reactants

Alkene Peroxy Acid
(e.g., 4-methyl-2-pentene) (e.g., m-CPBA)

Reaction Process

Epoxidation Reaction
(in an inert solvent like CH2CI2)

Products & Purification

Reaction Mixture

Purification
(e.g., Chromatography)

2,3-Disubstituted Oxirane
(e.g., 2-methyl-3-isopropyloxirane)

Carboxylic Acid Byproduct

Click to download full resolution via product page

Caption: General workflow for the synthesis of a 2,3-disubstituted oxirane via alkene
epoxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Methyl-3-
isopropyloxirane and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075206#physical-properties-of-2-methyl-3-
isopropyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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